Cas no 1094684-32-8 (3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-ylmethyl acetate)
3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-ylmethyl acetate Chemical and Physical Properties
Names and Identifiers
-
- 3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-ylmethyl acetate
- [3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate
- 5-acetamido-2-(acetoxymethyl)-6-(p-tolyloxy)tetrahydro-2H-pyran-3,4-diyl diacetate
- Z55186904
- F1206-0116
- 1094684-32-8
- AKOS001441512
- SR-01000010778
- SR-01000010778-1
- AKOS016291280
- [5-acetamido-3,4-diacetyloxy-6-(4-methylphenoxy)oxan-2-yl]methyl acetate
- UPCMLD0ENAT5972564:001
- 4'-METHYLPHENYL 2-ACETAMIDO-3,4,6-TRI-ACETYL-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
-
- Inchi: 1S/C21H27NO9/c1-11-6-8-16(9-7-11)30-21-18(22-12(2)23)20(29-15(5)26)19(28-14(4)25)17(31-21)10-27-13(3)24/h6-9,17-21H,10H2,1-5H3,(H,22,23)
- InChI Key: QHNUAZWNAPSBQV-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 437.16858144g/mol
- Monoisotopic Mass: 437.16858144g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 127Ų
3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-ylmethyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1206-0116-2μmol |
[3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate |
1094684-32-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1206-0116-5μmol |
[3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate |
1094684-32-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1206-0116-10μmol |
[3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate |
1094684-32-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1206-0116-20μmol |
[3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate |
1094684-32-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1206-0116-1mg |
[3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate |
1094684-32-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1206-0116-2mg |
[3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate |
1094684-32-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1206-0116-3mg |
[3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate |
1094684-32-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1206-0116-4mg |
[3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate |
1094684-32-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1206-0116-5mg |
[3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate |
1094684-32-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1206-0116-10mg |
[3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-yl]methyl acetate |
1094684-32-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-ylmethyl acetate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-ylmethyl acetate
3,4-Bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-ylmethyl Acetate: A Comprehensive Overview
The compound 3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-ylmethyl acetate (CAS No. 1094684-32-8) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate molecular architecture, which includes multiple functional groups such as acetyloxy, acetamido, and phenoxy groups, all arranged in a specific spatial configuration on an oxane ring. The presence of these functional groups endows the molecule with unique chemical and biological properties, making it a subject of interest for researchers exploring its potential applications in drug design and material science.
Recent studies have highlighted the importance of understanding the synthesis and characterization of such complex molecules. For instance, researchers have developed novel synthetic routes to construct the oxane ring system with high precision, utilizing advanced techniques such as ring-closing metathesis and stereoselective acylation methods. These advancements have not only improved the yield and purity of the compound but also paved the way for further modifications to explore its pharmacokinetic properties.
The structural complexity of 3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-ylmethyl acetate suggests potential interactions with various biological targets. Preclinical studies have demonstrated that this compound exhibits selective binding to certain proteins involved in cellular signaling pathways, which could be exploited for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. Moreover, its ability to act as a prodrug has been explored, where the molecule undergoes enzymatic cleavage in vivo to release bioactive metabolites with enhanced efficacy and reduced toxicity.
In terms of application, this compound has shown promise in drug delivery systems due to its ability to form stable nanoparticles or liposomes when combined with other amphiphilic molecules. This property is particularly advantageous for delivering hydrophobic drugs to specific tissues while minimizing systemic side effects. Additionally, its compatibility with various imaging techniques has made it a candidate for use in diagnostic agents that combine therapeutic and diagnostic functions (theranostics).
Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its solubility, permeability, and interaction with cellular membranes. These insights are crucial for optimizing its formulation and delivery strategies in preclinical trials.
The synthesis of 3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-ylmethyl acetate involves a multi-step process that requires meticulous control over reaction conditions to ensure stereochemical integrity. Key steps include the formation of the oxane ring through nucleophilic substitution reactions followed by sequential acylation and amidation steps to introduce the functional groups at specific positions on the ring system.
One of the most intriguing aspects of this compound is its potential as a building block for more complex molecular architectures. By modifying the substituents on the oxane ring or incorporating additional functional groups, researchers can create derivatives with tailored properties for specific applications. For example, introducing electron-withdrawing or donating groups can alter the molecule's electronic properties, making it suitable for use in organic electronics or optoelectronic devices.
Furthermore, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. By utilizing biocatalysts or renewable feedstocks, researchers are working towards reducing the environmental footprint associated with its production while maintaining high yields and product quality.
In conclusion, 3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-ylmethyl acetate (CAS No. 1094684-32-8) represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in medicine and materials science. With ongoing research focusing on its synthesis optimization, biological evaluation, and application development, this compound holds immense potential for contributing to future innovations across multiple disciplines.
1094684-32-8 (3,4-bis(acetyloxy)-5-acetamido-6-(4-methylphenoxy)oxan-2-ylmethyl acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)